Cas no 1339079-84-3 (3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 1339079-84-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6014219
• PubChem ID: 63587930
• Update Time: 2025-10-29

3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-[(3,4-dimethylphenyl)methyl]-
• 3-(3,4-Dimethylbenzyl)pyrrolidin-3-ol
• 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol
• CS-0353488
• 3-[(3,4-dimethylphenyl)methyl]pyrrolidin-3-ol
• AKOS012897350
• EN300-1857380
• 1339079-84-3

• Inchi： 1S/C13H19NO/c1-10-3-4-12(7-11(10)2)8-13(15)5-6-14-9-13/h3-4,7,14-15H,5-6,8-9H2,1-2H3
• InChI Key： RFPKBOBWGIPVMN-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(C)C(C)=C2)(O)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 351.2±37.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol

Exploring the Versatile Applications of 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339079-84-3) in Modern Chemistry

3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339079-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This structurally unique molecule, featuring a pyrrolidin-3-ol core substituted with a 3,4-dimethylphenyl group, offers intriguing possibilities for drug development and material science. Its molecular formula C13H19NO and moderate polarity make it particularly interesting for researchers exploring novel bioactive compounds.

The compound's pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. When combined with the 3,4-dimethylphenyl moiety, 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol demonstrates potential as a building block for central nervous system (CNS) active compounds. Recent studies suggest this structural combination may influence neurotransmitter systems, making it valuable for neurological research applications.

From a synthetic chemistry perspective, 1339079-84-3 presents interesting challenges and opportunities. The presence of both aromatic and aliphatic components requires careful consideration in reaction planning. The hydroxyl group on the pyrrolidine ring offers a handle for further derivatization, while the methyl substitutions on the phenyl ring influence electronic properties and potential metabolic stability.

Current research trends highlight growing interest in pyrrolidine derivatives like 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol for their potential in addressing modern healthcare challenges. Scientists are particularly focused on:

1. Developing novel neuromodulators that could offer alternatives for managing neurological conditions

2. Creating advanced molecular scaffolds for targeted drug delivery systems

3. Exploring structure-activity relationships in bioactive compound development

The compound's physicochemical properties make it suitable for various formulation approaches. With a calculated logP value suggesting moderate lipophilicity, 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol demonstrates balanced solubility characteristics that are advantageous for pharmaceutical applications. This balance between water solubility and membrane permeability is crucial for drug candidates.

In material science applications, researchers are investigating the potential of 1339079-84-3 as a precursor for specialty polymers. The aromatic and heterocyclic components could contribute to unique material properties when incorporated into polymeric structures. These applications align with current industry demands for advanced functional materials with tailored characteristics.

Quality control and analytical characterization of 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol typically involve advanced techniques such as:

- High-performance liquid chromatography (HPLC) for purity assessment

- Nuclear magnetic resonance (NMR) spectroscopy for structural confirmation

- Mass spectrometry for molecular weight verification

The global market for specialized pyrrolidine derivatives like 1339079-84-3 has shown steady growth, driven by increasing R&D investment in pharmaceutical and biotechnology sectors. Market analysts project continued expansion as researchers discover new applications for these versatile compounds in life sciences and advanced materials.

From an environmental and safety perspective, proper handling procedures should always be followed when working with 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol. While not classified as hazardous under standard regulations, appropriate laboratory practices including proper ventilation and personal protective equipment are recommended during research use.

Future research directions for CAS No. 1339079-84-3 may explore its potential in:

- Development of novel enzyme inhibitors for therapeutic applications

- Design of molecular probes for biological imaging

- Creation of functional materials with specific electronic properties

As synthetic methodologies continue to advance, 3-(3,4-dimethylphenyl)methylpyrrolidin-3-ol stands as an excellent example of how carefully designed small molecules can serve as valuable tools in both pharmaceutical development and materials innovation. Its unique structural features position it well for addressing current scientific challenges across multiple disciplines.